Cas no 1214358-07-2 (1-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)benzene)

• Product Name: 1-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)benzene
• CAS No: 1214358-07-2
• MF: C₈H₄BrF₅
• MW: 275.013379096985
• CID: 5056777
• Update Time: 2025-10-29

1-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-(difluoromethyl)-2-(trifluoromethyl)benzene
• 1-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)benzene

• Inchi： 1S/C8H4BrF5/c9-6-2-1-4(7(10)11)3-5(6)8(12,13)14/h1-3,7H
• InChI Key： USUUSMSYCKDSBR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(F)F)C=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• XLogP3: 4.1
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)benzene

Introduction to 1-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)benzene (CAS No: 1214358-07-2)

1-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)benzene, identified by its Chemical Abstracts Service (CAS) number 1214358-07-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of brominated aromatic derivatives, characterized by the presence of multiple fluorinated substituents, which confer unique chemical properties and reactivity. The structural configuration of this molecule, featuring a bromine atom at the 1-position, a difluoromethyl group at the 4-position, and a trifluoromethyl group at the 2-position, makes it a versatile intermediate in synthetic chemistry.

The significance of 1-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)benzene lies in its potential applications as a building block for more complex molecules. The electron-withdrawing nature of the fluorine atoms enhances the electrophilicity of the aromatic ring, facilitating various coupling reactions such as Suzuki-Miyaura cross-coupling, which is widely used in constructing biaryl structures. These biaryl systems are prevalent in many pharmacologically active compounds, including drugs targeting cancer, inflammation, and infectious diseases.

In recent years, there has been a surge in research focused on developing novel fluorinated compounds due to their improved metabolic stability, lipophilicity, and binding affinity. 1-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)benzene exemplifies this trend, as its molecular design incorporates multiple fluorine atoms that can modulate the pharmacokinetic properties of derived compounds. For instance, trifluoromethyl groups are known to increase the binding affinity of molecules to their biological targets, while difluoromethyl groups can enhance metabolic resistance. These attributes make this compound particularly valuable in drug discovery programs aimed at creating next-generation therapeutics.

The synthesis of 1-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)benzene typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps often include halogenation reactions to introduce bromine and fluorine substituents, followed by functional group transformations to achieve the desired regioisomerism. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, are frequently employed to ensure high yields and selectivity. The efficiency of these synthetic routes is crucial for large-scale production, which is essential for industrial applications.

One of the most compelling aspects of 1-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)benzene is its role in developing novel therapeutic agents. Researchers have leveraged this compound to synthesize small molecules with potent activity against various diseases. For example, derivatives of this scaffold have been explored as inhibitors of kinases and other enzymes involved in cancer signaling pathways. The fluorinated moieties contribute to the molecule's ability to interact tightly with biological targets, thereby improving therapeutic efficacy. Additionally, computational studies have demonstrated that modifications to the substituent positions can fine-tune pharmacological properties, offering a rational approach to drug design.

The impact of 1-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)benzene extends beyond pharmaceuticals into agrochemicals. Fluorinated compounds are widely used in crop protection agents due to their enhanced stability and bioactivity. By incorporating this intermediate into the synthesis of herbicides and pesticides, researchers aim to develop more effective solutions for modern agriculture. The structural features of this compound allow for the creation of molecules that exhibit broad-spectrum activity while minimizing environmental impact—a critical consideration in sustainable farming practices.

Recent advancements in analytical chemistry have further highlighted the utility of 1-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)benzene as a reference standard. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are among the techniques used to elucidate its structure and confirm its purity. These analytical methods are essential for ensuring consistency in research and industrial applications. Moreover, computational modeling techniques such as molecular dynamics simulations have been employed to study the interactions between this compound and biological targets at an atomic level.

The future prospects for 1-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)benzene are promising, with ongoing research aimed at expanding its synthetic utility and exploring new applications. Innovations in green chemistry may lead to more sustainable synthetic pathways, reducing waste and energy consumption. Additionally, interdisciplinary approaches combining organic chemistry with materials science could unlock novel uses for this compound beyond traditional pharmaceuticals and agrochemicals. As our understanding of fluorinated chemistry evolves, so too will the opportunities presented by intermediates like 1-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)benzene.